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An In-depth Exploration of the Phenylacylamide Fungicide: From Chemical Structure to
Environmental Impact

Introduction

Benalaxyl is a systemic fungicide belonging to the acylalanine class, widely utilized in
agriculture to manage diseases caused by Oomycete fungi. Its efficacy against pathogens such
as Phytophthora and Plasmopara species has made it a valuable tool in crop protection. This
guide provides a detailed technical overview of Benalaxyl, encompassing its fundamental
chemical properties, mechanism of action, synthesis, analytical methodologies, and
ecotoxicological profile. The information presented herein is intended for researchers,
scientists, and professionals in drug development and crop protection seeking a
comprehensive understanding of this important agrochemical.

Chemical Identity and Properties

Benalaxyl, chemically known as methyl N-(2,6-dimethylphenyl)-N-(phenylacetyl)-DL-alaninate,
IS a racemic mixture of two enantiomers, (R)-Benalaxyl and (S)-Benalaxyl. The biologically
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more active enantiomer is the R-isomer, which is also available as a separate product known
as Benalaxyl-M.

CAS Number: 71626-11-4
Molecular Formula: C20H23NOs3

Molecular Weight: 325.40 g/mol

Physicochemical Properties

A summary of the key physicochemical properties of Benalaxyl is presented in the table below.

Property Value Reference(s)

) Colorless to white crystalline
Physical State

solid
Melting Point 78-80 °C
Boiling Point Decomposes before boiling
Vapor Pressure 0.67 x 1073 Pa (at 25 °C)
Water Solubility 28.6 mg/L (at 20 °C)

Soluble in acetone,
Solubility in Organic Solvents dichloromethane, methanol;

Slightly soluble in chloroform.

Octanol-Water Partition 368
Coefficient (log Kow) '

Mechanism of Action: A Targeted Disruption of
Fungal Growth

Benalaxyl's fungicidal activity stems from its specific inhibition of ribosomal RNA (rRNA)
synthesis in susceptible fungi. This targeted action disrupts protein synthesis, a fundamental
process for fungal growth and development.
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The primary molecular target of Benalaxyl is RNA polymerase I, a key enzyme responsible for
the transcription of ribosomal RNA genes. By binding to and inhibiting this enzyme, Benalaxyl
effectively halts the production of ribosomes, leading to a cessation of protein synthesis and
ultimately, fungal cell death. This specific mode of action places Benalaxyl in the Fungicide
Resistance Action Committee (FRAC) Group 4.
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Caption: Mechanism of action of Benalaxyl.

Synthesis and Commercial Production

The commercial synthesis of Benalaxyl is a multi-step process that involves the reaction of
several key chemical intermediates. The core of the synthesis is the formation of the N-
substituted alanine methyl ester.

A general outline of the synthesis is as follows:

o Formation of 2,6-dimethylaniline: This starting material is a common building block in
agrochemical synthesis.

o Reaction with a phenylacetic acid derivative: The 2,6-dimethylaniline is reacted with a
derivative of phenylacetic acid to form an amide linkage.

o Alkylation with a methyl 2-halopropionate: The resulting intermediate is then alkylated with a
methyl 2-halopropionate (e.g., methyl 2-bromopropionate) to introduce the alanine methyl
ester moiety.

This process yields a racemic mixture of (R)- and (S)-Benalaxyl. For the production of
Benalaxyl-M, an additional step involving either asymmetric synthesis or chiral resolution is
employed to isolate the more active (R)-enantiomer.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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